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Compound of Interest

Compound Name: reactive red 11

Cat. No.: B576935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of C.I. Reactive Red 11 (CAS Number: 12226-08-3). This monoazo reactive dye

is a significant compound in the textile industry and finds applications in biological staining. This

document serves as a detailed resource for professionals requiring in-depth knowledge of this

chemical entity.

Chemical Identity and Properties
C.I. Reactive Red 11 is a synthetic organic dye characterized by its vibrant red color. Its

chemical structure is based on a monoazo system linked to a reactive dichlorotriazine group.

This reactive moiety allows the dye to form covalent bonds with hydroxyl or amino groups

present in substrates like cellulose or protein fibers, leading to high wash fastness.[1]

The IUPAC name for Reactive Red 11 is trisodium;4-[[8-[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]-1-hydroxy-3,6-disulfonatonaphthalen-2-yl]diazenyl]benzoate. Its molecular formula is

C₂₀H₉Cl₂N₆Na₃O₉S₂.[2]

It is important to note that there are some discrepancies in the reported molecular formula and

weight in various chemical databases. However, the structure and properties presented here

are the most consistently and credibly reported.

Physicochemical Properties
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Reactive Red 11 is a purplish-red powder that is soluble in water.[1][3] Its solubility is reported

to be 100 g/L at 50 °C.[4] The aqueous solution is a brilliant red. In the presence of

concentrated sulfuric acid, it appears purple, and upon dilution, it turns into a blue-light red with

some precipitation. In concentrated nitric acid, it is red and remains red upon dilution, also with

precipitation.[3]

Quantitative Data Summary
The key quantitative data for C.I. Reactive Red 11 are summarized in the table below for easy

reference and comparison.

Property Value Reference

CAS Number 12226-08-3 [1]

Molecular Formula C₂₀H₉Cl₂N₆Na₃O₉S₂ [2]

Molecular Weight 681.33 g/mol [1][2]

Appearance Purplish red powder [1][3]

Solubility in Water (50 °C) 100 g/L [4]

Molecular Structure Class Single azo [1]

Synthesis of Reactive Red 11: An Experimental
Protocol
The synthesis of C.I. Reactive Red 11 is a multi-step process involving diazotization, coupling,

and condensation reactions. The general manufacturing method is outlined below.[1][3]

Materials
4-Aminobenzoic acid

Sodium nitrite

Hydrochloric acid
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4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid)

Sodium carbonate

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

Sodium hydroxide

Ice

Step-by-Step Procedure
Diazotization of 4-Aminobenzoic acid:

Dissolve 4-Aminobenzoic acid in a dilute solution of hydrochloric acid.

Cool the solution to 0-5 °C using an ice bath.

Slowly add a solution of sodium nitrite while maintaining the low temperature to form the

diazonium salt of 4-aminobenzoic acid.

Coupling Reaction:

In a separate vessel, dissolve 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid)

in an alkaline solution (e.g., sodium carbonate solution).

Cool the H-acid solution to 0-5 °C.

Slowly add the previously prepared diazonium salt solution to the H-acid solution while

stirring vigorously and maintaining the alkaline pH and low temperature. This results in the

formation of a monoazo dye intermediate.

Condensation with Cyanuric Chloride:

In another reaction vessel, create a dispersion of 2,4,6-Trichloro-1,3,5-triazine (cyanuric

chloride) in ice-water.

Slowly add the monoazo dye intermediate solution to the cyanuric chloride dispersion.
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Control the pH of the reaction mixture by adding a base (e.g., sodium hydroxide solution)

to facilitate the condensation reaction between the amino group of the H-acid moiety and

one of the chlorine atoms of the cyanuric chloride. This reaction is typically carried out at a

low temperature (0-5 °C).

Isolation and Purification:

The resulting Reactive Red 11 dye is then salted out from the reaction mixture by adding

sodium chloride.

The precipitated dye is filtered, washed, and dried to obtain the final product.

Visualizing the Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of C.I. Reactive Red 11.

Step 1: Diazotization

Step 2: Coupling

Step 3: Condensation

4-Aminobenzoic acid

Diazonium Salt Diazotization 

NaNO₂ / HCl
(0-5 °C)

Monoazo Dye Intermediate

 Coupling 

H-acid
(alkaline)

C.I. Reactive Red 11

 Condensation 

Cyanuric Chloride

Click to download full resolution via product page
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Caption: Synthesis workflow for C.I. Reactive Red 11.

Applications
The primary application of Reactive Red 11 is in the textile industry for the dyeing and printing

of cellulosic fibers such as cotton and viscose, as well as silk.[1][3] Its ability to form covalent

bonds with the fabric ensures excellent color fastness.[1] Additionally, it has been utilized as a

biological stain in laboratory settings.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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